(2E)-2-{[5-(4-methoxyphenyl)furan-2-yl]methylidene}-N-(prop-2-en-1-yl)hydrazinecarbothioamide

• IUPAC Name: 1-[(E)-[5-(4-methoxyphenyl)furan-2-yl]methylideneamino]-3-prop-2-enylthiourea
• InChI: InChI=1S/C16H17N3O2S/c1-3-10-17-16(22)19-18-11-14-8-9-15(21-14)12-4-6-13(20-2)7-5-12/h3-9,11H,1,10H2,2H3,(H2,17,19,22)/b18-11+
• InChI Key: ULYGRPJTYCMTGK-WOJGMQOQSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=CC=C(O2)C=NNC(=S)NCC=C
• Isomeric SMILES: COC1=CC=C(C=C1)C2=CC=C(O2)/C=N/NC(=S)NCC=C
• Molecular Formula: C16H17N3O2S
• Molecular Weight: 315.4 g/mol

Description

(2E)-2-{[5-(4-methoxyphenyl)furan-2-yl]methylidene}-N-(prop-2-en-1-yl)hydrazinecarbothioamide is a useful research compound. Its molecular formula is C16H17N3O2S and its molecular weight is 315.39. The purity is usually 95%.
BenchChem offers high-quality (2E)-2-{[5-(4-methoxyphenyl)furan-2-yl]methylidene}-N-(prop-2-en-1-yl)hydrazinecarbothioamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (2E)-2-{[5-(4-methoxyphenyl)furan-2-yl]methylidene}-N-(prop-2-en-1-yl)hydrazinecarbothioamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Antibacterial and Antitubercular Agents : Thiazoles derivatives, similar to the compound , have shown significant importance in the pharmaceutical and agrochemical industries due to their varied biological activities. For instance, certain synthesized thiazoles demonstrated moderate anti-tuberculosis activities, and some showed excellent antibacterial activity (Prasad & Nayak, 2016).

• Crystal Structural Investigations : Studies on thiosemicarbazones, a class to which the compound belongs, have involved detailed crystal and molecular structure investigations using techniques like single crystal X-ray diffraction, NMR, and UV-vis spectroscopic data. These studies help in understanding the molecular geometry and potential applications of these compounds (Anderson et al., 2016).

• Cancer Research : Derivatives of hydrazinecarbothioamides have shown promising results in cancer research. For example, certain synthesized compounds displayed activity against HER-2 overexpressed breast cancer cell lines, indicating their potential as targeted cancer therapeutics (Bhat et al., 2015).

• Antiproliferative and Antioxidant Activities : Research has been conducted on the antiproliferative properties of compounds towards cancer cell lines, demonstrating high antioxidant and selective activities towards cancer cells. This indicates their potential use in cancer treatment (Garbuz et al., 2021).

• Antiviral Potential : Investigations into the antiviral properties of related compounds have been carried out, with particular focus on their inhibitory potency against SARS-CoV-2 protein, suggesting their potential application in treating viral infections (Mary et al., 2020).

• Antimicrobial Studies : Several synthesized compounds containing thiosemicarbazone moieties have been evaluated for their antimicrobial activities, indicating their potential as therapeutic agents against bacterial and fungal infections (Gulea et al., 2022).